Cas no 2172197-55-4 (5-bromo-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid)

• Product Name: 5-bromo-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid
• CAS No: 2172197-55-4
• MF: C₁₀H₁₄BrN₃O₂
• MW: 288.141061306
• CID: 6121097
• PubChem ID: 165527677
• Update Time: 2025-10-28

5-bromo-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid
• 5-bromo-2-[ethyl(propyl)amino]pyrimidine-4-carboxylic acid
• EN300-1456728
• 2172197-55-4

• Inchi： 1S/C10H14BrN3O2/c1-3-5-14(4-2)10-12-6-7(11)8(13-10)9(15)16/h6H,3-5H2,1-2H3,(H,15,16)
• InChI Key： RSFJUDKKPORDES-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C(=O)O)N(CC)CCC

Computed Properties

• Exact Mass: 287.02694g/mol
• Monoisotopic Mass: 287.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.3Ų

Additional information on 5-bromo-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid

Comprehensive Overview of 5-bromo-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid (CAS No. 2172197-55-4)

The compound 5-bromo-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid (CAS No. 2172197-55-4) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromine substitution and the ethyl(propyl)amino group, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for pyrimidine-based compounds has surged due to their role in developing antiviral and anticancer agents. The presence of the carboxylic acid moiety in 5-bromo-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid enhances its solubility and reactivity, making it a valuable building block for medicinal chemistry. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize molecular scaffolds to improve efficacy and reduce side effects.

Another area of interest is the compound's potential use in agrochemical formulations. Pyrimidine derivatives are known for their herbicidal and fungicidal properties, and the bromine atom in this molecule could contribute to enhanced bioactivity. With the increasing focus on sustainable agriculture, 5-bromo-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid may play a role in developing next-generation crop protection agents that are both effective and environmentally friendly.

From a synthetic chemistry perspective, the compound's CAS No. 2172197-55-4 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories often prioritize compounds with well-documented synthetic pathways and analytical data, which are essential for reproducibility and scalability. This is particularly relevant in the context of high-throughput screening (HTS), where consistent quality is paramount for accurate results.

The rise of AI-driven drug discovery has also put a spotlight on compounds like 5-bromo-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid. Machine learning models frequently analyze large datasets of molecular structures to predict biological activity, and pyrimidine derivatives are often flagged as promising candidates. This intersection of computational chemistry and experimental validation underscores the compound's relevance in modern research.

In summary, 5-bromo-2-ethyl(propyl)aminopyrimidine-4-carboxylic acid (CAS No. 2172197-55-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural versatility and compatibility with cutting-edge research methodologies make it a valuable asset for scientists exploring new frontiers in molecular design and functionality.